(6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanamine

• IUPAC Name: (6-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanamine
• InChI: InChI=1S/C12H17NO/c1-14-12-5-4-10-6-9(8-13)2-3-11(10)7-12/h4-5,7,9H,2-3,6,8,13H2,1H3
• InChI Key: DIJOIFCZXLCKLZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CC(CC2)CN)C=C1
• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol

Description

(6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanamine: is a chemical compound with the molecular formula C12H17NO and a molecular weight of 191.27 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanamine typically involves the following steps:

Reactants: 6-methoxy-3,4-dihydro-1H-naphthalen-2-one (176 mg), acetic acid (0.57 mL), methylamine (2.0 M in tetrahydrofuran, 5.0 mL), and sodium cyanoborohydride (64 mg).

Solvents: Methanol (5 mL) and water.

Procedure: The reactants are stirred in methanol for 20 hours. The solution is then acidified with concentrated hydrochloric acid, diluted with water, and extracted with dichloromethane. The aqueous phase is made basic with sodium hydroxide and extracted again with dichloromethane.

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis procedures with appropriate modifications to ensure safety, efficiency, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions: (6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanamine undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents to convert the methoxy group to a more oxidized form.

Reduction: Reduction reactions can be used to modify the naphthalene ring or the methanamine group.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, nucleophiles.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or aldehyde, while substitution reactions can introduce various functional groups .

Scientific Research Applications

Chemistry:

• Used as a building block in organic synthesis.
• Serves as a precursor for more complex molecules.

Biology:

• Investigated for its potential biological activity and interactions with biological targets.

Medicine:

• Explored for its potential therapeutic properties, although specific applications are still under research.

Industry:

• Utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of (6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanamine involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its binding to receptors or enzymes, leading to changes in cellular processes. Detailed studies are required to elucidate the exact pathways and targets involved .

Comparison with Similar Compounds

• (6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methanamine
• 1,2,3,4-Tetrahydronaphthalen-2-ol
• 6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-ol

Uniqueness: (6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanamine is unique due to its specific methoxy substitution pattern and the presence of the methanamine group, which confer distinct chemical and biological properties compared to its analogs .